Cas no 1807100-38-4 (4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1807100-38-4
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4874362
• Update Time: 2025-05-21

4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-1-3-2-13-6(8(14)15)4(5(3)10)7(11)12/h2,7H,1H2,(H,14,15)
• InChI Key： WXUGMWDYEJQFNK-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=CN=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1807100-38-4)

4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1807100-38-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl substituents, has garnered attention for its potential as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine-2-carboxylic acid backbone, offers versatile reactivity, making it a valuable building block in modern organic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The presence of the difluoromethyl group in this compound aligns with the growing trend of incorporating fluorine into lead compounds to optimize their pharmacokinetic properties. Researchers are particularly interested in its potential role in developing crop protection agents and pharmaceutical intermediates, as evidenced by its frequent mention in patents related to herbicide and fungicide formulations.

The synthesis of 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid typically involves multi-step reactions, including halogenation and fluorination processes. Its chloromethyl moiety provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability has made it a focal point in studies exploring structure-activity relationships (SAR) in medicinal chemistry. Additionally, its carboxylic acid group allows for easy conjugation with other molecular fragments, facilitating the design of novel compounds with tailored properties.

From an industrial perspective, the compound’s stability under standard storage conditions and compatibility with common solvents enhance its practicality for large-scale applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with rigorous quality standards. As sustainability becomes a priority in chemical manufacturing, efforts are underway to optimize the synthesis of halogenated pyridines like this one, minimizing waste and energy consumption.

The versatility of 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid extends to its potential in bioconjugation and proteomics research. Its reactive groups enable covalent bonding with biomolecules, opening avenues for diagnostic and therapeutic applications. Furthermore, its role in metal-organic frameworks (MOFs) and catalysis is being explored, highlighting its cross-disciplinary relevance. With the rise of AI-driven drug design, this compound’s structural features are increasingly analyzed in silico to predict novel applications and optimize synthetic routes.

In conclusion, 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1807100-38-4) represents a critical tool in contemporary chemical research. Its multifaceted reactivity, combined with the strategic placement of halogen and fluorine atoms, positions it at the forefront of innovations in agrochemicals, pharmaceuticals, and material science. As scientific inquiries into fluorine chemistry and heterocyclic compounds expand, this compound is poised to play an even more prominent role in addressing global challenges in health and agriculture.